Cas no 148982-08-5 (Methanone,1,4-phenylenebis[2-thienyl- (9CI))

148982-08-5 structure
Product name:Methanone,1,4-phenylenebis[2-thienyl- (9CI)
Methanone,1,4-phenylenebis[2-thienyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- [4-(THIOPHENE-2-CARBONYL)-PHENYL]-THIOPHEN-2-YL-METHANONE
- [4-(thiophene-2-carbonyl)phenyl]-thiophen-2-ylmethanone
- 1,4-Di(2-thenoyl)benzene
- 1,4-dithienoylbenzene
- 1,4-phenylene bis(2-thienylmethanone)
- 1,4-DI-(2-THENOYL)BENZENE
- DTXSID10364084
- SCHEMBL6793430
- 148982-08-5
- (1,4-Phenylene)bis[(thiophen-2-yl)methanone]
- Methanone,1,4-phenylenebis[2-thienyl- (9CI)
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- Inchi: InChI=1S/C16H10O2S2/c17-15(13-3-1-9-19-13)11-5-7-12(8-6-11)16(18)14-4-2-10-20-14/h1-10H
- InChI Key: ASUANBAAQYZUSU-UHFFFAOYSA-N
- SMILES: C1=CSC(C(C2C=CC(C(C3=CC=CS3)=O)=CC=2)=O)=C1
Computed Properties
- Exact Mass: 298.01200
- Monoisotopic Mass: 298.01222190g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 90.6Ų
Experimental Properties
- PSA: 90.62000
- LogP: 4.27160
Methanone,1,4-phenylenebis[2-thienyl- (9CI) Related Literature
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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